Cas no 898786-04-4 (4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone)

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone is a fluorinated ketone derivative featuring a dioxane ring, which enhances its stability and reactivity in synthetic applications. The presence of the 5,5-dimethyl-1,3-dioxane moiety contributes to steric protection, improving selectivity in reactions such as nucleophilic additions or reductions. The 2'-fluoro substitution on the aromatic ring introduces electronic effects, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural rigidity and functional group compatibility allow for versatile use in constructing complex molecules. The compound is particularly useful in fine chemical synthesis, where controlled reactivity and purity are critical. Proper handling under inert conditions is recommended due to its sensitivity.
4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone structure
898786-04-4 structure
Product Name:4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone
CAS No:898786-04-4
MF:C16H21FO3
MW:280.334548711777
CID:1077295
PubChem ID:24727829
Update Time:2025-05-21

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone Chemical and Physical Properties

Names and Identifiers

    • 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone
    • 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(2-fluorophenyl)butan-1-one
    • 898786-04-4
    • DTXSID30645928
    • AKOS016023352
    • MFCD03844241
    • 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(2-fluorophenyl)-1-butanone
    • MDL： MFCD03844241
    • Inchi： 1S/C16H21FO3/c1-16(2)10-19-15(20-11-16)9-5-8-14(18)12-6-3-4-7-13(12)17/h3-4,6-7,15H,5,8-11H2,1-2H3
    • InChI Key： XEEUXVRRXFMXDX-UHFFFAOYSA-N
    • SMILES： FC1C=CC=CC=1C(CCCC1OCC(C)(C)CO1)=O

Computed Properties

  • Exact Mass: 280.14700
  • Monoisotopic Mass: 280.14747269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 3.57780

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
087152-1g
4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone
 898786-04-4 97%
1g
 6144CNY 2021-05-07
Fluorochem
208318-2g
4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone
 898786-04-4 97%
2g
 ￡643.00 2022-03-01
Fluorochem
208318-5g
4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone
 898786-04-4 97%
5g
 ￡1516.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
087152-1g
4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone
 898786-04-4 97%
1g
 6144.0CNY 2021-07-13
TRC
D890850-20mg
4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone
 898786-04-4
20mg
 $ 50.00 2022-06-05
TRC
D890850-40mg
4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone
 898786-04-4
40mg
 $ 70.00 2022-06-05
TRC
D890850-200mg
4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorobutyrophenone
 898786-04-4
200mg
 $ 295.00 2022-06-05
A2B Chem LLC
AH91281-1g
4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-2'-FLUOROBUTYROPHENONE
 898786-04-4 97%
1g
 $538.00 2024-04-19
A2B Chem LLC
AH91281-2g
4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-2'-FLUOROBUTYROPHENONE
 898786-04-4 97%
2g
 $758.00 2024-04-19
A2B Chem LLC
AH91281-5g
4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-2'-FLUOROBUTYROPHENONE
 898786-04-4 97%
5g
 $1725.00 2024-04-19

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